N-[4-(butylsulfamoyl)phenyl]-2-phenyl-2-(phenylthio)acetamide

• Molecular Formula: C24H26N2O3S2
• Molecular Weight: 454.6 g/mol
• IUPAC Name: N-[4-(butylsulfamoyl)phenyl]-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C24H26N2O3S2/c1-2-3-18-25-31(28,29)22-16-14-20(15-17-22)26-24(27)23(19-10-6-4-7-11-19)30-21-12-8-5-9-13-21/h4-17,23,25H,2-3,18H2,1H3,(H,26,27)
• InChI Key: PJHDFVPJMNSKHT-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3

Description

N-[4-(butylsulfamoyl)phenyl]-2-phenyl-2-(phenylthio)acetamide is a sulfonamide.

Scientific Research Applications

Electronic and Biological Interactions

N-[4-(butylsulfamoyl)phenyl]-2-phenyl-2-(phenylthio)acetamide has been explored for its electronic and biological interactions. Research using the Gaussian 16 W DFT tool has delved into the compound's structural parameters, electron behavior, wave function, and biological properties. Studies in various solvents have revealed insights into its electron localization functions and molecular interactions. Additionally, molecular docking studies have been conducted to investigate its potential in fungal and cancer activities (Bharathy et al., 2021).

Antimicrobial Properties

The compound's derivative, N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, has been synthesized and evaluated for antimicrobial properties. This research aimed at creating new heterocyclic compounds with antimicrobial potential, incorporating the sulfamoyl moiety. The compounds displayed promising results in in vitro antibacterial and antifungal activities (Darwish et al., 2014).

Synthesis and Structural Analysis

Further studies have focused on the synthesis and structural analysis of derivatives of this compound, particularly in understanding their conformations and structural properties. These investigations have utilized methods such as dipole moment measurements and quantum chemical calculations (Ishmaeva et al., 2015).

Thermal and Antimicrobial Studies

There have been comprehensive studies on the synthesis, characterization, thermal properties, and antimicrobial studies of N-substituted sulfanilamide derivatives. These studies provide valuable insights into the physical properties and potential antimicrobial applications of these compounds (Lahtinen et al., 2014).

Selective Receptor Agonists

Research has also been conducted on similar compounds for their potential as selective β3-adrenergic receptor agonists, which may have implications in treating conditions like obesity and type-2 diabetes (Maruyama et al., 2012).

Anticancer Activity

Derivatives of the compound have been synthesized and studied for their anticancer activity. Specifically, these studies focus on their effectiveness against human lung adenocarcinoma cells and other cancer cell lines, providing a promising avenue for cancer treatment research (Evren et al., 2019).